![molecular formula C19H19F4N3O B4417249 2-[4-(4-fluorophenyl)-1-piperazinyl]-N-[2-(trifluoromethyl)phenyl]acetamide](/img/structure/B4417249.png)
2-[4-(4-fluorophenyl)-1-piperazinyl]-N-[2-(trifluoromethyl)phenyl]acetamide
Overview
Description
2-[4-(4-fluorophenyl)-1-piperazinyl]-N-[2-(trifluoromethyl)phenyl]acetamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in the development of new drugs. This compound is commonly referred to as TFP or TFP-NH2. It is a white crystalline powder that is soluble in organic solvents such as DMSO and ethanol.
Mechanism of Action
The mechanism of action of TFP-NH2 is not fully understood. However, it is believed to act as a partial agonist at the serotonin 5-HT1A receptor and a full agonist at the dopamine D4 receptor. This results in the modulation of neurotransmitter release and the regulation of mood and behavior.
Biochemical and Physiological Effects:
TFP-NH2 has been shown to have several biochemical and physiological effects. It has been reported to increase the release of dopamine and serotonin in the brain, which can lead to an improvement in mood and behavior. TFP-NH2 has also been shown to have anxiolytic and antidepressant effects in animal models.
Advantages and Limitations for Lab Experiments
One of the main advantages of TFP-NH2 is its high affinity for the serotonin 5-HT1A receptor and the dopamine D4 receptor. This makes it a promising candidate for the development of drugs that target these receptors. However, one of the limitations of TFP-NH2 is its low solubility in water, which can make it difficult to use in certain lab experiments.
Future Directions
There are several future directions for the study of TFP-NH2. One of the areas of research is the development of drugs that target the serotonin 5-HT1A receptor and the dopamine D4 receptor. TFP-NH2 has shown promising results in animal models, and further research is needed to determine its efficacy in humans. Another area of research is the development of new synthesis methods for TFP-NH2 that can improve its solubility in water and make it easier to use in lab experiments. Additionally, the study of TFP-NH2 can provide insights into the mechanisms of neurotransmitter release and the regulation of mood and behavior.
Scientific Research Applications
TFP-NH2 has been extensively studied for its potential applications in drug development. It has been shown to have a high affinity for the serotonin 5-HT1A receptor and the dopamine D4 receptor. This makes it a promising candidate for the development of drugs that target these receptors. TFP-NH2 has also been studied for its potential use in the treatment of anxiety and depression.
properties
IUPAC Name |
2-[4-(4-fluorophenyl)piperazin-1-yl]-N-[2-(trifluoromethyl)phenyl]acetamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H19F4N3O/c20-14-5-7-15(8-6-14)26-11-9-25(10-12-26)13-18(27)24-17-4-2-1-3-16(17)19(21,22)23/h1-8H,9-13H2,(H,24,27) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XRQPZILIOOUMMO-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1CC(=O)NC2=CC=CC=C2C(F)(F)F)C3=CC=C(C=C3)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H19F4N3O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
381.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.